Cas no 64953-82-8 (2-chloro-1-(4-ethoxyphenyl)ethanone)

2-chloro-1-(4-ethoxyphenyl)ethanone structure

64953-82-8 structure

Product Name:2-chloro-1-(4-ethoxyphenyl)ethanone

CAS No:64953-82-8

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

CID:527906

PubChem ID:4996291

Update Time:2026-04-29

2-chloro-1-(4-ethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-chloro-1-(4-ethoxyphenyl)ethanone
- Inchi： InChI=1S/C10H11ClO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3
- InChI Key： ZYLJLWLQPBRDLN-UHFFFAOYSA-N
- SMILES： CCOC1=CC=C(C=C1)C(=O)CCl

Computed Properties

Exact Mass: 198.04483
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4

Experimental Properties

PSA: 26.3

2-chloro-1-(4-ethoxyphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C433400-50mg	2-Chloro-1-(4-ethoxyphenyl)ethanone	64953-82-8		50mg	$ 50.00	2022-06-06
TRC	C433400-100mg	2-Chloro-1-(4-ethoxyphenyl)ethanone	64953-82-8		100mg	$ 95.00	2022-06-06
TRC	C433400-500mg	2-Chloro-1-(4-ethoxyphenyl)ethanone	64953-82-8		500mg	$ 320.00	2022-06-06
Chemenu	CM460547-250mg	2-CHLORO-1-(4-ETHOXYPHENYL)ETHANONE	64953-82-8	95%+	250mg	$142	2022-06-10
Chemenu	CM460547-500mg	2-CHLORO-1-(4-ETHOXYPHENYL)ETHANONE	64953-82-8	95%+	500mg	$234	2022-06-10
Chemenu	CM460547-1g	2-CHLORO-1-(4-ETHOXYPHENYL)ETHANONE	64953-82-8	95%+	1g	$340	2022-06-10
Enamine	EN300-10750-0.05g	2-chloro-1-(4-ethoxyphenyl)ethan-1-one	64953-82-8	95%	0.05g	$46.0	2023-10-28
Enamine	EN300-10750-0.1g	2-chloro-1-(4-ethoxyphenyl)ethan-1-one	64953-82-8	95%	0.1g	$73.0	2023-10-28
Enamine	EN300-10750-0.25g	2-chloro-1-(4-ethoxyphenyl)ethan-1-one	64953-82-8	95%	0.25g	$105.0	2023-10-28
Enamine	EN300-10750-0.5g	2-chloro-1-(4-ethoxyphenyl)ethan-1-one	64953-82-8	95%	0.5g	$197.0	2023-10-28

2-chloro-1-(4-ethoxyphenyl)ethanone Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

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